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Compound of Interest

Compound Name: Caraganaphenol A

Cat. No.: B12299942

In-Depth Technical Guide to Caraganaphenol A

For Researchers, Scientists, and Drug Development Professionals

Abstract

Caraganaphenol A is a naturally occurring stilbenoid compound. This technical guide provides
a comprehensive overview of its chemical properties, including its CAS number and molecular
formula. While specific biological activity and mechanistic data for Caraganaphenol A are
limited in publicly accessible literature, this document outlines the broader context of
stilbenoids derived from the Caragana genus, focusing on their established antioxidant
properties. This guide also presents generalized experimental protocols for the isolation and
antioxidant assessment of such compounds, providing a foundational framework for

researchers.

Compound Identification
Compound Name Caraganaphenol A
CAS Number 194842-03-8
Molecular Formula C28H2207
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Chemical Context: Stilbenoids from Caragana
Species

Caraganaphenol A belongs to the stilbenoid class of compounds, which are phenolic
compounds produced by various plant species. The genus Caragana, a member of the
Fabaceae family, is known to be a rich source of flavonoids and stilbenoids. These compounds
are recognized for a range of biological activities, with antioxidant effects being particularly
prominent.

Stilbenoids are phytoalexins, meaning they are produced by plants in response to stress, such
as microbial infection or UV radiation. Their fundamental structure consists of two aromatic
rings joined by an ethylene bridge. The biological activities of stilbenoids are closely linked to
the nature and placement of their substituent groups.

Potential Biological Activity: Antioxidant Properties

While specific studies detailing the biological activities of Caraganaphenol A are not readily
available, the broader class of stilbenoids from Caragana species has been investigated for its
antioxidant potential. The antioxidant activity of these compounds is generally attributed to their
ability to scavenge free radicals.

Quantitative Data on Related Compounds

To provide context, the following table summarizes antioxidant activity data for extracts from
Caragana sinica flowers, which are known to contain various flavonoids and potentially
stilbenoids. These assays are standard methods for evaluating the antioxidant capacity of
natural products.
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Assay Fraction Activity

DPPH Radical Scavenging Ethyl Acetate Most Effective
Ferric Reducing/Antioxidant i
Power (FRAP) Ethyl Acetate Most Effective
B-Carotene Bleaching Ethyl Acetate ROR: 0.26 = 0.004
n-Butanol ROR: 0.41 = 0.005

Crude Extract ROR: 0.52 + 0.005

Water ROR: 0.51 + 0.005

Petroleum Ether ROR: 0.58 = 0.006

ROR represents the oxidation
rate ratio, where a lower value
indicates higher antioxidant

activity.

Experimental Protocols

The following are generalized experimental protocols relevant to the isolation and evaluation of
stilbenoids like Caraganaphenol A from plant sources.

General Isolation and Purification Workflow

This workflow outlines the typical steps for extracting and isolating stilbenoids from plant
material.
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Plant Material (e.g., Caragana sp.)

:

Extraction with Organic Solvents
(e.g., Ethanol, Acetone)

Giltration and Concentratior)

Crude Extract

Solvent-Solvent Partitioning
(e.g., Petroleum Ether, Ethyl Acetate, n-Butanol)

Gractions of Varying Polarity)

Column Chromatography
(e.g., Silica Gel, Sephadex LH-20)
Purified Fractions
Preparative HPLC

Isolated Pure Compound
(e.g., Caraganaphenol A)
Structure Elucidation
(NMR, MS)
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 To cite this document: BenchChem. [Caraganaphenol A CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12299942#caraganaphenol-a-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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